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Introduction
Acetyl-ACTH (3-24) is a synthetic peptide fragment derived from Adrenocorticotropic hormone

(ACTH).[1] ACTH is a crucial component of the hypothalamic-pituitary-adrenal (HPA) axis,

primarily responsible for stimulating the adrenal cortex to release glucocorticoids.[2][3] The

acetylated (3-24) fragment is a biologically active peptide that acts as an agonist at the

melanocortin-1 receptor (MC1R).[4][5] This document provides detailed protocols for the

preparation of Acetyl-ACTH (3-24) stock solutions and its application in a cell-based

proliferation assay.

Physicochemical and Handling Information
Proper handling and storage of Acetyl-ACTH (3-24) are critical to maintaining its stability and

biological activity. The lyophilized powder and reconstituted solutions have specific storage

requirements.

Table 1: Quantitative Data for Acetyl-ACTH (3-24)
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Parameter Value Reference

Molecular Formula C₁₂₆H₁₉₈N₃₈O₂₈S [6]

Molecular Weight 2725.22 g/mol [4][6][7]

Appearance Lyophilized white powder [8]

Solubility

Water
Recommended for initial

reconstitution
[8][9]

DMSO
Sparingly soluble (1-10

mg/mL)
[10]

PBS (pH 7.2)
Sparingly soluble (1-10

mg/mL)
[10]

Storage (Lyophilized) -20°C (stable for ≥ 4 years) [10][11][12]

Storage (Solution)
-80°C (long-term); 2-7 days at

4°C (short-term)
[8][11]

Note: For long-term storage of solutions, the addition of a carrier protein like 0.1% Bovine

Serum Albumin (BSA) or Human Serum Albumin (HSA) is recommended to prevent peptide

loss due to adsorption to the vial surface. Avoid repeated freeze-thaw cycles.[8]

Protocol: Preparation of Stock Solutions
This protocol details the steps to reconstitute lyophilized Acetyl-ACTH (3-24) to create a high-

concentration stock solution, which can be further diluted for experimental use.

Materials
Acetyl-ACTH (3-24) lyophilized powder

Sterile, nuclease-free water or sterile PBS (pH 7.2)

Sterile, low-protein-binding polypropylene microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Protocol Steps
Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial.

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Reconstitution:

Carefully open the vial.

To prepare a 1 mM stock solution, add the appropriate volume of sterile water or PBS. For

example, for 1 mg of peptide (MW = 2725.22), add 367 µL of solvent.

Calculation: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration

(mol/L))

It is generally recommended to reconstitute lyophilized ACTH peptides in sterile water to a

concentration of at least 100 µg/mL.[8]

Solubilization: Gently vortex the vial to ensure the peptide is fully dissolved. If necessary,

sonicate briefly in a water bath. Visually inspect the solution to ensure no particulates are

present.

Aliquoting and Storage:

Aliquot the stock solution into sterile, low-protein-binding polypropylene tubes. Aliquoting

in small volumes appropriate for single-use experiments is crucial to avoid repeated

freeze-thaw cycles which can degrade the peptide.[8]

For long-term storage, store the aliquots at -80°C.[11]

For short-term use (2-7 days), aliquots can be stored at 4°C.[8]
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Stock Solution Workflow
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Caption: Workflow for Acetyl-ACTH (3-24) Stock Solution Preparation.
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Application Protocol: Cell Proliferation (MTT) Assay
This protocol describes how to use the Acetyl-ACTH (3-24) stock solution to investigate its

effect on the proliferation of a relevant cell line (e.g., adrenal cells or melanoma cells

expressing MC1R).

Materials
Cultured cells in appropriate growth medium

96-well cell culture plates

Acetyl-ACTH (3-24) stock solution (prepared as in Section 3.0)

Serum-free cell culture medium for dilutions

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO (Dimethyl sulfoxide)

Plate reader capable of measuring absorbance at 570 nm

Experimental Protocol
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for

cell attachment.

Preparation of Working Solutions:

Thaw an aliquot of the Acetyl-ACTH (3-24) stock solution.

Prepare a series of dilutions from the stock solution using serum-free medium to achieve

the desired final concentrations for the assay (e.g., ranging from 1 nM to 10 µM).

Cell Treatment:

Remove the growth medium from the wells.
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Add 100 µL of the prepared Acetyl-ACTH (3-24) working solutions to the respective wells.

Include a "vehicle control" group treated with serum-free medium only.

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and

5% CO₂.

MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple

formazan crystals.

Formazan Solubilization:

Carefully remove the medium containing MTT from each well.

Add 100 µL of DMSO to each well to dissolve the formazan crystals.

Gently shake the plate for 10 minutes to ensure complete dissolution.

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

The absorbance is directly proportional to the number of viable cells.

Signaling Pathway
ACTH and its fragments typically exert their effects by binding to melanocortin receptors

(MCRs), which are G-protein coupled receptors (GPCRs).[2] The binding of Acetyl-ACTH (3-

24) to MC1R activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP

(cAMP).[2][13] Elevated intracellular cAMP levels activate Protein Kinase A (PKA), which then

phosphorylates downstream target proteins, leading to a cellular response such as

steroidogenesis or proliferation.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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